molecular formula C7H20ClNSi B6221146 (4-aminobutyl)trimethylsilane hydrochloride CAS No. 2757999-76-9

(4-aminobutyl)trimethylsilane hydrochloride

Cat. No.: B6221146
CAS No.: 2757999-76-9
M. Wt: 181.8
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Description

(4-aminobutyl)trimethylsilane hydrochloride is a chemical compound with the molecular formula C7H20ClNSi. It is a derivative of trimethylsilane, where the silicon atom is bonded to a butyl chain terminated with an amino group. This compound is often used in various chemical reactions and has applications in scientific research and industry.

Properties

CAS No.

2757999-76-9

Molecular Formula

C7H20ClNSi

Molecular Weight

181.8

Purity

95

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-aminobutyl)trimethylsilane hydrochloride typically involves the reaction of trimethylchlorosilane with 4-aminobutylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually include:

    Solvent: Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM)

    Temperature: Room temperature to reflux

    Reaction Time: Several hours to overnight

Industrial Production Methods

In an industrial setting, the production of (4-aminobutyl)trimethylsilane hydrochloride may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of automated systems ensures consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

(4-aminobutyl)trimethylsilane hydrochloride undergoes various types of chemical reactions, including:

    Substitution Reactions: The amino group can participate in nucleophilic substitution reactions.

    Oxidation Reactions: The compound can be oxidized to form corresponding amine oxides.

    Reduction Reactions: The amino group can be reduced to form primary amines.

Common Reagents and Conditions

    Substitution Reactions: Common reagents include alkyl halides and acyl chlorides. Conditions typically involve mild temperatures and solvents like THF or DCM.

    Oxidation Reactions: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under controlled conditions.

    Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

    Substitution Reactions: Formation of substituted amines or amides.

    Oxidation Reactions: Formation of amine oxides.

    Reduction Reactions: Formation of primary amines.

Scientific Research Applications

(4-aminobutyl)trimethylsilane hydrochloride has a wide range of applications in scientific research, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Employed in the modification of biomolecules for labeling and detection.

    Medicine: Investigated for potential therapeutic applications, including drug delivery systems.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-aminobutyl)trimethylsilane hydrochloride involves its ability to act as a nucleophile due to the presence of the amino group. This allows it to participate in various chemical reactions, targeting specific molecular pathways and interacting with other compounds to form desired products.

Comparison with Similar Compounds

Similar Compounds

  • (3-aminopropyl)trimethylsilane hydrochloride
  • (2-aminoethyl)trimethylsilane hydrochloride
  • (4-aminobutyl)dimethylsilane hydrochloride

Uniqueness

(4-aminobutyl)trimethylsilane hydrochloride is unique due to its specific chain length and the presence of the trimethylsilane group, which imparts distinct chemical properties. Compared to similar compounds, it offers different reactivity and stability, making it suitable for specific applications in research and industry.

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